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Compound of Interest

Compound Name: Dihydrozeatin riboside-d3

Cat. No.: B15571500 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

chemical reagents like Dihydrozeatin riboside-d3 is a critical component of laboratory safety

and environmental responsibility. This guide provides essential, step-by-step information for the

safe handling and disposal of this compound, ensuring operational integrity and regulatory

compliance.

Immediate Safety and Handling Protocols
Before disposal, adherence to strict safety measures is paramount to minimize exposure risks.

The following personal protective equipment (PPE) and handling procedures should be

implemented:

Eye and Face Protection: Always wear chemical safety goggles or a face shield.

Skin Protection: Use nitrile or other chemically resistant gloves and a laboratory coat.

Respiratory Protection: In well-ventilated areas, respiratory protection is not typically required

for handling small quantities. However, if there is a risk of aerosolization or if working in a

poorly ventilated space, a NIOSH-approved respirator is recommended.

General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

areas where chemicals are handled. Wash hands thoroughly after handling.
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In the event of an accidental spill, personnel should evacuate the immediate area and prevent

the spread of the material. The spill should be cleaned up using absorbent materials, and all

contaminated items placed in a sealed, labeled container for disposal.

Step-by-Step Disposal Procedures
The disposal of Dihydrozeatin riboside-d3 must be conducted in accordance with all federal,

state, and local regulations. The following is a general procedural outline:

Waste Characterization: Dihydrozeatin riboside-d3 should be treated as a non-hazardous

chemical waste unless mixed with other hazardous materials. Consult the Safety Data Sheet

(SDS) and your institution's Environmental Health and Safety (EHS) office for a definitive

classification.

Containerization:

Use a dedicated, properly labeled waste container. The label should clearly identify the

contents as "Dihydrozeatin riboside-d3 waste."

Ensure the container is compatible with the chemical and is securely sealed to prevent

leaks or spills.

Do not mix with other chemical waste streams unless explicitly permitted by your

institution's EHS guidelines.

Storage of Waste: Store the waste container in a designated, well-ventilated, and secure

area away from incompatible materials.

Arranging for Disposal: Contact your institution's EHS office to schedule a pickup for the

chemical waste. Do not attempt to dispose of the chemical down the drain or in the regular

trash.

Quantitative Data Summary
For reference, the following table summarizes key quantitative data for Dihydrozeatin riboside.

The deuterated form (d3) will have a slightly higher molecular weight.
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Property Value

Molecular Formula C₁₅H₂₃N₅O₅

Average Molecular Weight 353.37 g/mol

Physical State Solid

Appearance White to off-white powder

Solubility Soluble in DMSO and methanol

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Dihydrozeatin
riboside-d3.
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Start: Dihydrozeatin riboside-d3 for Disposal
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Place in Labeled Waste Container
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Caption: Disposal workflow for Dihydrozeatin riboside-d3.

Key Experimental Methodologies
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While specific experimental protocols will vary, any procedure involving Dihydrozeatin
riboside-d3 should incorporate the aforementioned safety and disposal considerations into the

methodology. This ensures that the entire lifecycle of the chemical, from receipt to disposal, is

managed safely and responsibly.

The logical relationship between experimental work and disposal is depicted below.
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Caption: Relationship between experimental and disposal phases.

To cite this document: BenchChem. [Dihydrozeatin Riboside-d3: A Guide to Safe Disposal in
Laboratory Settings]. BenchChem, [2025]. [Online PDF]. Available at:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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